(1-amino-2-methylpropan-2-yl)dimethylamine dihydrochloride
Overview
Description
(1-amino-2-methylpropan-2-yl)dimethylamine dihydrochloride, also known as 1-Amino-2-methyl-2-propanol dimethyl amine (AMPDA), is an organic chemical compound that has been used in scientific research for a variety of purposes. It is a white crystalline solid with a molecular weight of 187.22 g/mol and a melting point of 141-143°C. AMPDA is a versatile compound that can be used as a reagent in chemical synthesis, as a catalyst in biochemical reactions, and as an inhibitor of enzymes.
Scientific Research Applications
AMPDA has a variety of scientific applications, including use as a reagent in chemical synthesis, as a catalyst in biochemical reactions, and as an inhibitor of enzymes. It has been used in the synthesis of a variety of organic compounds, including amino acids, peptides, and nucleotides. It has also been used as a catalyst in the synthesis of polymers and in the preparation of pharmaceuticals. Additionally, AMPDA has been used as an inhibitor of enzymes, such as acetylcholinesterase and monoamine oxidase, which are involved in the regulation of neurotransmitter levels.
Mechanism of Action
AMPDA acts as an inhibitor of enzymes by binding to the active site of the enzyme and blocking its activity. This binding is reversible, meaning that the enzyme can be reactivated after the inhibitor is removed. Additionally, AMPDA can act as a catalyst in chemical reactions by facilitating the formation of new chemical bonds between reactants, thereby increasing the rate of the reaction.
Biochemical and Physiological Effects
AMPDA has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the regulation of neurotransmitter levels, such as acetylcholinesterase and monoamine oxidase. Additionally, AMPDA has been found to have antioxidant, anti-inflammatory, and anti-cancer properties. It has also been found to have neuroprotective effects, as well as effects on the cardiovascular and immune systems.
Advantages and Limitations for Lab Experiments
AMPDA has several advantages for use in laboratory experiments. It is a relatively inexpensive and readily available reagent, and it is relatively stable under a variety of conditions. Additionally, AMPDA can be used as a catalyst in a variety of chemical reactions, and it can be used as an inhibitor of enzymes. However, there are also some limitations to its use in laboratory experiments. For example, it can be toxic in high concentrations, and it can react with other chemicals in the laboratory, leading to unwanted side reactions.
Future Directions
Due to its versatility and potential applications, there are a variety of future directions for AMPDA research. These include further research into its biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research into its use as an inhibitor of enzymes, as a catalyst in chemical reactions, and as a reagent in chemical synthesis is needed. Finally, further research into its safety and toxicity is also needed in order to ensure its safe and effective use in laboratory experiments.
Synthesis Methods
AMPDA can be synthesized in a laboratory using a variety of methods. The most common method involves the reaction of dimethylamine and 1-amino-2-methylpropan-2-ol in the presence of an acid catalyst, such as hydrochloric acid. This reaction produces AMPDA and water as byproducts. Other methods for synthesizing AMPDA include the reaction of dimethylamine and 1-amino-2-methylpropan-2-ol in the presence of a base catalyst, such as sodium hydroxide, and the reaction of dimethylamine and 1-amino-2-methylpropan-2-ol in the presence of an oxidizing agent, such as hydrogen peroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1-amino-2-methylpropan-2-yl)dimethylamine dihydrochloride involves the reaction of 2-methyl-2-nitrosopropane with dimethylamine followed by reduction with hydrogen gas in the presence of a palladium catalyst.", "Starting Materials": [ "2-methyl-2-nitrosopropane", "dimethylamine", "hydrogen gas", "palladium catalyst" ], "Reaction": [ "Step 1: 2-methyl-2-nitrosopropane is reacted with dimethylamine in a solvent such as ethanol or methanol to form (1-amino-2-methylpropan-2-yl)nitrosamine.", "Step 2: The (1-amino-2-methylpropan-2-yl)nitrosamine is then reduced with hydrogen gas in the presence of a palladium catalyst to form (1-amino-2-methylpropan-2-yl)dimethylamine.", "Step 3: The resulting (1-amino-2-methylpropan-2-yl)dimethylamine is then reacted with hydrochloric acid to form the dihydrochloride salt of the compound, which is the final product." ] } | |
CAS RN |
41805-72-5 |
Product Name |
(1-amino-2-methylpropan-2-yl)dimethylamine dihydrochloride |
Molecular Formula |
C6H18Cl2N2 |
Molecular Weight |
189.1 |
Purity |
95 |
Origin of Product |
United States |
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